Cas no 1805431-93-9 (2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine
• CAS No: 1805431-93-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4895053
• Update Time: 2025-07-23

2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine

• Inchi： 1S/C8H8F2N2O3/c1-4-3-5(12(13)14)8(15-2)11-6(4)7(9)10/h3,7H,1-2H3
• InChI Key： GHIPLWQVYWFVKO-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine

Comprehensive Overview of 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine (CAS No. 1805431-93-9)

2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine is a specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a nitro substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1805431-93-9, is frequently searched in scientific databases, reflecting its growing relevance in modern chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine can be leveraged in drug discovery, especially for targeting enzymes and receptors involved in inflammatory diseases. Its methoxy and nitro groups further contribute to its versatility, enabling precise modifications for tailored applications.

From an agrochemical perspective, this compound is explored for its potential as a pesticide intermediate. The difluoromethyl moiety is known to improve the lipophilicity and penetration efficiency of active ingredients, a hot topic in sustainable farming solutions. With increasing global focus on green chemistry, the synthesis and application of such compounds align with eco-friendly pest management strategies.

The compound's synthetic pathways are another area of interest. Optimizing its production using catalysis or microwave-assisted reactions is a trending research topic, as scientists aim to reduce energy consumption and waste. Questions like "How to synthesize 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine efficiently?" are commonly searched, highlighting the need for scalable and cost-effective methods.

Analytical characterization of CAS No. 1805431-93-9 involves advanced techniques such as NMR spectroscopy and mass spectrometry, which are critical for quality control in industrial settings. The compound's stability under various conditions is also a key consideration, as it impacts storage and handling protocols. These aspects are frequently discussed in forums and publications, underscoring their practical importance.

In summary, 2-(Difluoromethyl)-6-methoxy-3-methyl-5-nitropyridine represents a cutting-edge example of how fluorinated heterocycles are driving innovation across multiple sectors. Its role in medicinal chemistry and agrochemical development continues to expand, fueled by ongoing research and technological advancements. As the scientific community seeks answers to challenges like selective fluorination and process optimization, this compound remains at the forefront of interdisciplinary studies.